3-allyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(4-methoxyphenyl)-4,7,8-trimethyl-2-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H21N5O3/c1-6-11-23-18(26)16-17(22(4)20(23)27)21-19-24(12(2)13(3)25(16)19)14-7-9-15(28-5)10-8-14/h6-10H,1,11H2,2-5H3
• InChI Key: OQTGKCAWKXPEML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1C4=CC=C(C=C4)OC)N(C(=O)N(C3=O)CC=C)C)C
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

3-allyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H21N5O3 and its molecular weight is 379.42. The purity is usually 95%.
BenchChem offers high-quality 3-allyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-allyl-8-(4-methoxyphenyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Derivatives

  The compound has been a subject of study in the synthesis of various derivatives, focusing on their potential applications in pharmacology. For instance, a series of derivatives were synthesized and evaluated for their affinity to serotonin receptors and as inhibitors of phosphodiesterase (PDE4B and PDE10A) (Zagórska et al., 2016).

• Pharmacological Evaluation

  Preliminary pharmacological studies have evaluated these compounds for their potential antidepressant and anxiolytic effects. Certain derivatives demonstrated promising antidepressant-like activities in animal models (Zagórska et al., 2009).

• Receptor Affinity Studies

  The research also extends to studying the receptor affinity and selectivity of these derivatives, particularly towards serotoninergic and dopaminergic receptors. Structural modifications have been analyzed to understand their influence on receptor affinity (Zagórska et al., 2015).

Specific Applications and Properties

• Antagonistic Activity for A3 Adenosine Receptors

  Some derivatives have shown significant antagonistic activity towards A3 adenosine receptors, indicating potential for therapeutic applications (Baraldi et al., 2005).

• Metabolic Stability and Cell Permeability

  Studies have also focused on the metabolic stability and cell permeability of these derivatives, indicating their potential for development as psychotropic agents (Zagórska et al., 2018).

• Role in Drug Design

  Derivatives of this compound have been studied for their role in drug design, particularly as potential pharmacophores due to their structural characteristics and biochemical interactions (Ostrovskyi et al., 2011).

• Safety Profile and Therapeutic Potential

  In-depth evaluations of the safety profile and therapeutic potential of specific derivatives have been conducted, focusing on their actions as partial agonists of the 5-HT1A receptor and their effects on animal models (Partyka et al., 2020).